Cas no 2248359-04-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-sulfamoylthiophene-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-sulfamoylthiophene-2-carboxylate
• CAS No: 2248359-04-6
• MF: C₁₃H₈N₂O₆S₂
• MW: 352.342420578003
• CID: 5960418
• PubChem ID: 165726098
• Update Time: 2025-10-28

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-sulfamoylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-sulfamoylthiophene-2-carboxylate
• EN300-6515376
• 2248359-04-6

• Inchi： 1S/C13H8N2O6S2/c14-23(19,20)10-6-5-9(22-10)13(18)21-15-11(16)7-3-1-2-4-8(7)12(15)17/h1-6H,(H2,14,19,20)
• InChI Key： XIGOBLLQXHYXCE-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)S1)(N)(=O)=O

Computed Properties

• Exact Mass: 351.98237833g/mol
• Monoisotopic Mass: 351.98237833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 161Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-sulfamoylthiophene-2-carboxylate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-sulfamoylthiophene-2-carboxylate (CAS No. 2248359-04-6)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-sulfamoylthiophene-2-carboxylate (CAS No. 2248359-04-6) is a highly specialized chemical entity with significant potential in pharmaceutical and material science applications. Its unique molecular structure, combining a 1,3-dioxoisoindoline core with a 5-sulfamoylthiophene-2-carboxylate moiety, makes it a subject of interest for researchers exploring novel bioactive molecules. This article delves into its properties, synthesis, and emerging applications while addressing common queries related to its usage and relevance in modern science.

One of the most frequently searched questions about this compound revolves around its synthetic pathways. Researchers often inquire about the optimal methods for preparing 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-sulfamoylthiophene-2-carboxylate, with particular emphasis on yield optimization and purity control. Recent studies suggest that multi-step organic synthesis, involving condensation reactions between phthalic anhydride derivatives and sulfamoylthiophene carboxylic acids, is a viable approach. The compound's solubility in polar solvents like DMSO and its stability under ambient conditions are also key points of discussion in academic forums.

In the context of drug discovery, this molecule has garnered attention due to its potential as a pharmacophore. The sulfamoyl group is known to confer biological activity, particularly in enzyme inhibition, which aligns with current trends in targeting metabolic pathways for therapeutic interventions. For instance, the thiophene-carboxylate segment may interact with specific protein binding sites, making it a candidate for further investigation in structure-activity relationship (SAR) studies. These aspects resonate with the growing demand for small-molecule modulators in precision medicine.

Another area of interest is the compound's role in material science. Its aromatic and heterocyclic components contribute to thermal stability, a property highly sought after in high-performance polymers and coatings. Users searching for heat-resistant additives or functionalized monomers often explore derivatives of 1,3-dioxoisoindoline, given their compatibility with polymerization techniques. This aligns with the broader industry shift toward sustainable and high-efficiency materials.

From an analytical chemistry perspective, characterizing CAS No. 2248359-04-6 involves advanced techniques such as HPLC-MS and NMR spectroscopy. These methods are critical for verifying the compound's purity and structural integrity, topics frequently raised in laboratory discussions. Additionally, its spectral data (e.g., IR peaks for carbonyl and sulfonamide groups) are often cataloged in chemical databases to aid in identification.

Environmental and regulatory considerations are also pertinent. While the compound is not classified as hazardous, its biodegradability and ecotoxicological profile remain under scrutiny, reflecting the scientific community's focus on green chemistry principles. Researchers increasingly seek eco-friendly synthesis routes for such derivatives to minimize waste and energy consumption.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-sulfamoylthiophene-2-carboxylate represents a versatile scaffold with cross-disciplinary applications. Its relevance to drug development, advanced materials, and analytical methodologies positions it as a compound of enduring interest. As research progresses, its potential to address unmet needs in science and technology will likely expand, further solidifying its importance in the chemical landscape.